Cas no 88051-37-0 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-)
88051-37-0 structure
Product Name:1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
CAS No:88051-37-0
MF:C11H10O4
MW:206.194703578949
CID:647161
PubChem ID:10560189
Update Time:2025-04-19
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
- 5,8-dihydroxy-6-methyl-2,3-dihydronaphthalene-1,4-dione
- DTXSID80441730
- 88051-37-0
-
- Inchi: 1S/C11H10O4/c1-5-4-8(14)9-6(12)2-3-7(13)10(9)11(5)15/h4,14-15H,2-3H2,1H3
- InChI Key: GIVOCFHHDXGHJS-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C2C(CCC(C=21)=O)=O)O
Computed Properties
- Exact Mass: 206.05790880g/mol
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6Ų
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
88051-37-0 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-) Related Products
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